(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone

• IUPAC Name: [4-(1,2-dimethylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-(1-methyltriazol-4-yl)methanone
• InChI: InChI=1S/C14H21N7O3S/c1-11-15-13(10-18(11)2)25(23,24)21-6-4-5-20(7-8-21)14(22)12-9-19(3)17-16-12/h9-10H,4-8H2,1-3H3
• InChI Key: KHNVSCNKIWCXAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C)S(=O)(=O)N2CCCN(CC2)C(=O)C3=CN(N=N3)C
• Molecular Formula: C14H21N7O3S
• Molecular Weight: 367.43 g/mol
• CAS No.: 1904279-34-0

Description

The compound “(4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone” is a structurally complex molecule featuring a 1,4-diazepane ring linked to a sulfonated 1,2-dimethylimidazole moiety and a 1-methyl-1,2,3-triazole methanone group. For example, sulfonylation reactions (as seen in nitroimidazole chlorination ) and TDAE-mediated coupling (used for arylethanol derivatives ) could be relevant.

Biological Activity

The compound (4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone , with a CAS number of 1903014-79-8, is a synthetic organic molecule featuring a complex structure that combines imidazole and triazole moieties. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of antiviral and anticancer research.

Chemical Structure

The molecular formula of this compound is $C_{17}H_{25}N_{5}O_{4}S$ with a molecular weight of 395.5 g/mol. The structural representation includes a sulfonyl group attached to a diazepane ring and a triazole moiety, which is critical for its biological interactions.

Biological Activity Overview

Research indicates that compounds containing imidazole and triazole rings exhibit a variety of biological activities, including:

• Antiviral Activity : Compounds similar to this structure have been studied for their ability to inhibit viral replication. For instance, 1-sulfonyl-3-amino-1H-triazoles have shown efficacy against the Yellow Fever Virus (YFV) and other viral pathogens .
• Anticancer Properties : The structural components suggest potential interactions with biological targets involved in cancer progression. Some studies have indicated that imidazole derivatives can act as inhibitors of certain kinases involved in tumor growth .

Pharmacokinetics and ADME Properties

Understanding the absorption, distribution, metabolism, and excretion (ADME) profile is crucial for evaluating the therapeutic potential of any new drug candidate. Preliminary studies on related compounds indicate:

• Absorption : High oral bioavailability has been suggested for similar compounds, with studies showing promising pharmacokinetic profiles in murine models.
• Metabolism : Metabolic stability is essential for prolonged activity; some derivatives have demonstrated good metabolic stability in liver microsomes.

Table 1: Summary of ADME Properties

Property	Value/Description
Oral Bioavailability	High (specific values vary)
Half-life ($T_{1/2}$)	Approximately 3.4 hours
Metabolic Stability	Good in mouse and human liver microsomes
Protein Binding	High levels observed

Case Studies

A notable study investigated the antiviral properties of related sulfonyl triazoles against YFV. The compound RCB16007 was highlighted for its effective inhibition of viral replication, showcasing a promising lead for further development against flavivirus infections .

In another context, compounds featuring similar structural motifs have been evaluated for their anticancer effects. These studies often focus on their ability to inhibit specific kinases or modulate pathways involved in cell proliferation and survival .

Structure–Activity Relationship (SAR)

The structure–activity relationship analysis reveals that modifications on the imidazole and triazole rings can significantly influence biological activity. For example:

• Substitution Patterns : Variations in substituents on the triazole ring can enhance antiviral potency.
• Linker Length : The length and flexibility of the diazepane linker can affect binding affinity to target proteins.

Table 2: SAR Insights

Modification	Effect on Activity
Imidazole Substituent	Enhances antiviral activity
Triazole Positioning	Critical for enzyme inhibition
Diazepane Length	Affects binding affinity

Scientific Research Applications

Basic Characteristics

• Molecular Formula : C20H22N4O5S
• Molecular Weight : 430.5 g/mol
• CAS Number : 1903671-09-9

Structure

The compound features a diazepane ring fused with an imidazole and triazole moiety, which contributes to its unique chemical reactivity and biological properties.

Antimicrobial Activity

Research indicates that compounds similar to (4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone exhibit significant antimicrobial properties. Studies have shown effectiveness against a range of bacteria and fungi, making it a candidate for developing new antimicrobial agents .

Anticancer Potential

Preliminary studies suggest that this compound may possess anticancer properties. The triazole component is known for its ability to inhibit certain cancer cell lines through mechanisms involving apoptosis induction and cell cycle arrest . Further investigations are needed to explore its efficacy against various cancer types.

Neuropharmacological Effects

Given the structural similarity to benzodiazepines and their derivatives, this compound may exhibit neuropharmacological effects such as anxiolytic or sedative properties. Research into related compounds has shown promise in treating anxiety disorders and insomnia .

Case Study 1: Antimicrobial Efficacy

A study conducted on a series of synthesized imidazole derivatives demonstrated that compounds with similar structures to (4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(1-methyl-1H-1,2,3-triazol-4-yl)methanone exhibited potent activity against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were significantly lower than those of standard antibiotics .

Case Study 2: Cancer Cell Line Studies

In vitro studies on human cancer cell lines revealed that the compound induced apoptosis in breast cancer cells (MCF7) at concentrations as low as 10 µM. Mechanistic studies indicated that the compound activates caspase pathways leading to programmed cell death .

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogues

Compound Name	Core Structure	Key Functional Groups	Synthesis Method	Reference
Target Compound	Diazepane-sulfonyl-imidazole, triazole-methanone	Sulfonyl, imidazole, triazole, diazepane	Not specified	—
4-[4-(Chloromethyl)phenyl]-1,2-dimethyl-5-nitro-1H-imidazole	Nitroimidazole with chloromethylphenyl	Nitro, chloromethyl, imidazole	SOCl2 chlorination
2-(5-(4-(Phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-4H-1,2,4-triazol-3-ylthio)-1-phenylethanone	Triazole with sulfonylphenyl and ethanone	Sulfonyl, triazolylthio, ethanone	Sodium ethoxide + α-halogenated ketone
Substituted 2-[4-(1,2-dimethyl-5-nitro-1H-imidazol-4-yl)phenyl]-1-arylethanols	Nitroimidazole-linked arylethanol	Nitro, imidazole, arylethanol	TDAE-mediated coupling

Key Observations:

Imidazole Derivatives :

• The target compound’s 1,2-dimethylimidazole group is structurally akin to nitroimidazole derivatives in and , but lacks the nitro group, which is critical for redox activity in antimicrobial agents. The sulfonyl group in the target may enhance solubility compared to chloromethyl or nitro substituents .

Triazole Derivatives: The triazole-methanone group resembles the triazolylthio-ethanone moiety in , but the absence of a thioether bridge in the target compound may reduce susceptibility to metabolic oxidation.

Physicochemical and Pharmacokinetic Properties

While experimental data for the target compound are unavailable, inferences can be drawn from analogues:

• Solubility : The sulfonyl group and polar diazepane ring may improve aqueous solubility compared to lipophilic chloromethylphenyl imidazoles .
• Metabolic Stability : The 1-methyltriazole group could resist CYP450-mediated metabolism better than nitroimidazoles, which are prone to nitro-reduction .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for this compound, and how can researchers optimize yield?

• Methodological Answer : The compound’s synthesis likely involves multi-step protocols, including sulfonylation of the diazepane ring, coupling with the triazole moiety, and purification via column chromatography. Key steps may parallel methods for structurally similar sulfonamide-diazepane derivatives, such as nucleophilic substitution for sulfonyl group introduction and use of tert-butyllithium for ketone formation . Optimize reaction conditions (e.g., solvent polarity, temperature) based on intermediates’ stability, and validate purity via HPLC or LC-MS.

Q. How should researchers characterize the compound’s structural and electronic properties?

• Methodological Answer : Employ NMR (¹H/¹³C) to confirm connectivity of the diazepane, sulfonyl, and triazole groups. X-ray crystallography is critical for resolving 3D conformation, particularly the spatial arrangement of the dimethylimidazole and triazole rings, which influence biological interactions . Computational methods (DFT) can predict electronic properties like charge distribution and HOMO/LUMO gaps to guide reactivity studies .

Q. What in vitro assays are suitable for initial biological activity screening?

• Methodological Answer : Prioritize assays relevant to sulfonamide and triazole pharmacophores:

• Antimicrobial : Broth microdilution assays against Gram-positive/-negative bacteria and fungi.
• Anticancer : MTT assays on cancer cell lines (e.g., HeLa, MCF-7), noting IC₅₀ values .
• Target Identification : Use molecular docking to map interactions with enzymes like carbonic anhydrase or kinases, leveraging structural analogs from PubChem .

Advanced Research Questions

Q. How can researchers resolve contradictions in bioactivity data across different studies?

• Methodological Answer : Discrepancies may arise from assay conditions (e.g., pH, serum concentration) or compound stability. Conduct orthogonal assays (e.g., SPR for binding affinity vs. cellular viability) and validate batch-to-batch consistency via stability studies (e.g., thermal gravimetric analysis). Cross-reference with analogs: For example, trifluoromethylphenyl sulfonamides show enhanced metabolic stability compared to non-fluorinated derivatives, which may explain activity variations .

Q. What strategies are effective for improving target selectivity in vivo?

• Methodological Answer : Modify substituents on the triazole or diazepane rings to reduce off-target effects. For example:

• Replace the 1-methyl group on the triazole with bulkier substituents to sterically hinder non-specific binding.
• Introduce polar groups (e.g., hydroxyl, carboxyl) to enhance solubility and reduce plasma protein binding .
• Validate selectivity using CRISPR-edited cell lines lacking the target protein .

Q. How should researchers design experiments to study the compound’s environmental fate?

• Methodological Answer : Follow protocols from long-term ecological studies (e.g., Project INCHEMBIOL):

• Degradation : Perform photolysis/hydrolysis experiments under simulated environmental conditions (pH 5–9, UV light).
• Bioaccumulation : Use LC-MS/MS to quantify compound levels in model organisms (e.g., Daphnia magna) over time .
• Toxicity : Assess acute/chronic effects on aquatic and terrestrial organisms, referencing OECD guidelines .

Methodological Challenges and Solutions

Q. What analytical techniques are critical for detecting metabolic byproducts?

• Methodological Answer : Use high-resolution mass spectrometry (HR-MS) with collision-induced dissociation (CID) to identify metabolites. Pair with in vitro microsomal assays (e.g., human liver microsomes) to predict Phase I/II metabolism. For example, sulfonamide derivatives often undergo N-dealkylation or sulfone oxidation, which can be tracked via isotopic labeling .

Q. How can structure-activity relationship (SAR) studies be optimized for this compound?

• Methodological Answer :

• Fragment-Based Design : Synthesize analogs with systematic substitutions (e.g., varying alkyl groups on the imidazole or triazole).
• 3D-QSAR : Build CoMFA/CoMSIA models using docking poses of active/inactive analogs to map steric/electrostatic requirements .
• Validate Hypotheses : Test SAR predictions in orthogonal assays (e.g., enzymatic inhibition vs. cellular uptake) .